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Compound of Interest

Compound Name: Pigment Violet 2

Cat. No.: B1143388

This guide provides a detailed comparison of Pigment Violet 2 against other commercially
significant organic violet pigments, including Pigment Violet 19, Pigment Violet 23, and
Pigment Violet 29. The information is tailored for researchers, scientists, and professionals in
drug development who require a deep understanding of pigment properties for various
applications.

Quantitative Performance Data

The following tables summarize the key performance indicators for Pigment Violet 2 and its
alternatives. Data has been compiled from various technical datasheets and scientific sources.

Table 1: General and Physical Properties
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) ] Pigment Violet Pigment Violet Pigment Violet
C.l. Name Pigment Violet 2
19 23 29
C.I. Number 45175:1[1] 73900[2] 51319[3] 71129[4]
] Triarylcarbonium[ ) ] ) )

Chemical Class Quinacridone[2] Dioxazine[3] Perylene[4]

1]

Shade

Reddish Violet[5]

Bluish to
Reddish Violet[2]

Bluish Violet[3]

Dark Red Purple

[6] (Bordeaux)[4]
[7]
. Not widely
Density (g/cm?3) ~1.7 - 1.8[1] ~1.8 ~1.53[8]
reported
Oil Absorption ( Not widely
45-55[5][6] 45-55[2][7] 40-50[9]
g/100g ) reported

Table 2: Fastness Properties (Scale: 1-5, where 5 is excellent; Lightfastness: 1-8, where 8 is

excellent)
Pigment Violet Pigment Violet Pigment Violet Pigment Violet
Property
2 19 23 29
Lightfastness 4-5[1][5][6] 8[7][10] 7-8[8][9] High
Heat Resistance
“0) 160[1][5][6] 250-300[7][10] 250[9] High
Water Highly
. 4[1][11] 5[10] 53]
Resistance Insoluble[4]
. . Not widely
Oil Resistance 3[1][11] 5[10] 5[3]
reported
Acid Resistance 5[1][11] 5[2][10] 5[3] High
Alkali Resistance  4[1][11] 5[2][10] 5[3] High
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Experimental Protocols

The data presented in this guide is typically generated using standardized testing
methodologies. Below are summaries of the key experimental protocols.

Lightfastness Testing (ASTM D4303)

This standard test method is used to determine the lightfastness of colorants in artists'
materials, which can be adapted for other applications.[5][12][13]

Specimen Preparation: The pigment is dispersed in a suitable binder and applied uniformly
to a substrate. A portion of the specimen is masked to serve as an unexposed control.

o Exposure: The specimens are exposed to a controlled light source, which can be natural
daylight filtered through glass or an artificial source like a xenon-arc or fluorescent lamp that
simulates indoor lighting conditions.[5][13]

» Evaluation: The color change between the exposed and unexposed portions of the specimen
is measured using a spectrophotometer or colorimeter. The color difference (AE) is
calculated using the CIE 1976 Lab color difference equation.[12]

e Rating: The lightfastness is then categorized on a scale of | to V (or a numerical scale of 1 to
8), with | (8) representing the highest lightfastness.

Heat Stability Testing (ISO 787-21)

This international standard specifies a general method for comparing the heat stability of
pigments.[1][14][15]

o Sample Preparation: A dispersion of the pigment in a stoving medium (e.g., a baking enamel)
is prepared.

o Application: The pigmented medium is applied to a suitable substrate (e.g., a steel panel).

o Heating: The coated panels are heated in an oven at a specified temperature for a defined
period. A series of panels may be heated at different temperatures.
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o Comparison: The color of the heated panels is compared to that of an unheated control
panel or a panel heated at a lower temperature. The heat stability is reported as the
maximum temperature at which no significant color change occurs.

Chemical Resistance Testing (ASTM D1308)

This test method evaluates the effect of household and industrial chemicals on clear and
pigmented organic finishes.[16][17][18]

o Test Panel Preparation: The pigment is incorporated into a coating system, which is then
applied to standardized test panels.[19]

o Test Procedures: The test can be conducted in two ways:

o Spot Test: A small amount of the test chemical is placed on the coated surface and may be
covered with a watch glass for a specified duration.[19]

o Immersion Test: The coated panel is partially or fully immersed in the test chemical.[19]

» Evaluation: After the specified exposure time, the panels are examined for any changes in
appearance, such as discoloration, blistering, loss of adhesion, or changes in gloss.[16][17]
The resistance is typically rated on a numerical or descriptive scale.

Visualizing the Pigment Selection Process

The selection of an appropriate violet pigment is a multi-faceted process that depends on the
specific requirements of the application. The following diagram illustrates a logical workflow for
this decision-making process.
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l Define Application Requirements

Performance Needs ‘ Desired Shade
Lightfastness, Heat Stability, Chemical (Reddish vs. Bluish)
] —
]

Regulatory Compliance

Cost Constraints
I I
Redd HBMsh—‘ Hi%h Cost High Needs Bluish Moderate-High Cost Moderate Cost

‘( m (e.g., FDA, REACH)

Moderate Needs Reddish

Pigment Violet 2 Pigment Violet 29 Pigment Violet 19 Pigment Violet 23
- Moderate Lightfastness - High Performance - Excellent Lightfastness - Excellent Lightfastness
- Low Heat Stability - Excellent Durability - High Heat Stability - Good Heat Stability
- Economical - Specialty Applications - Broad Application Range - High Color Strength

Final Pigment Selection

Click to download full resolution via product page

Caption: A workflow for selecting an organic violet pigment based on key performance and
application criteria.

Concluding Remarks

Pigment Violet 2 is a cost-effective option for applications where high heat and light stability
are not primary concerns, such as in certain printing inks.[5][6] In contrast, Pigment Violet 19 (a
quinacridone) and Pigment Violet 23 (a dioxazine) offer significantly superior lightfastness and
heat stability, making them suitable for more demanding applications like automotive coatings
and durable plastics.[7][9] Pigment Violet 29, a perylene pigment, is a high-performance
option often used in specialized applications requiring exceptional durability.[4][20] The choice
of pigment should always be guided by a thorough evaluation of the performance requirements
of the end-use application against the properties and cost of the pigment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Analysis of Organic Violet Pigments:
Focus on Pigment Violet 2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143388#comparing-pigment-violet-2-with-other-
organic-violet-pigments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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